Cas no 1340309-17-2 (4-bromo-2-(2-methanesulfonylethyl)sulfanylbenzaldehyde)

• Product Name: 4-bromo-2-(2-methanesulfonylethyl)sulfanylbenzaldehyde
• CAS No: 1340309-17-2
• MF: C₁₀H₁₁BrO₃S₂
• MW: 323.226539850235
• CID: 6057596
• PubChem ID: 63801830
• Update Time: 2025-09-23

4-bromo-2-(2-methanesulfonylethyl)sulfanylbenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-bromo-2-(2-methanesulfonylethyl)sulfanylbenzaldehyde
• 4-bromo-2-[(2-methanesulfonylethyl)sulfanyl]benzaldehyde
• Benzaldehyde, 4-bromo-2-[[2-(methylsulfonyl)ethyl]thio]-
• 4-bromo-2-(2-methylsulfonylethylsulfanyl)benzaldehyde
• Z1157747342
• CS-0233140
• 1340309-17-2
• C10H11BrO3S2
• EN300-131097
• AKOS013113782

• Inchi： 1S/C10H11BrO3S2/c1-16(13,14)5-4-15-10-6-9(11)3-2-8(10)7-12/h2-3,6-7H,4-5H2,1H3
• InChI Key： JZCHBQPIUYKMBZ-UHFFFAOYSA-N
• SMILES： C(=O)C1=CC=C(Br)C=C1SCCS(C)(=O)=O

Computed Properties

• Exact Mass: 321.93330g/mol
• Monoisotopic Mass: 321.93330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 84.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives

Additional information on 4-bromo-2-(2-methanesulfonylethyl)sulfanylbenzaldehyde

Comprehensive Overview of 4-bromo-2-(2-methanesulfonylethyl)sulfanylbenzaldehyde (CAS No. 1340309-17-2)

4-bromo-2-(2-methanesulfonylethyl)sulfanylbenzaldehyde (CAS No. 1340309-17-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound features a unique molecular structure combining a bromobenzaldehyde core with a methanesulfonylethyl sulfanyl side chain, making it a versatile intermediate for synthesizing bioactive molecules. Researchers and industry professionals often search for its synthetic applications, physicochemical properties, and safety data, reflecting its growing relevance in modern chemistry.

The compound's molecular formula and structural features contribute to its utility in cross-coupling reactions and catalysis, aligning with current trends in sustainable chemistry. A rising demand for green synthesis methods has led to increased interest in derivatives like 4-bromo-2-(2-methanesulfonylethyl)sulfanylbenzaldehyde, which can be optimized for atom-efficient processes. Its solubility in polar solvents and thermal stability further enhance its applicability in high-value chemical production.

In the context of drug discovery, this compound serves as a key building block for heterocyclic compounds, addressing frequent queries about novel kinase inhibitors and antimicrobial agents. Recent publications highlight its role in developing targeted therapies, particularly in oncology and inflammation research. The electrophilic reactivity of the aldehyde group and the leaving group potential of the bromo substituent enable diverse functionalizations, meeting the needs of high-throughput screening platforms.

From an industrial perspective, 4-bromo-2-(2-methanesulfonylethyl)sulfanylbenzaldehyde aligns with the search trends for scalable synthetic routes and cost-effective intermediates. Its compatibility with continuous flow chemistry systems answers the market's demand for process intensification. Analytical techniques such as HPLC purity analysis and NMR characterization are frequently discussed in relation to quality control protocols for this compound.

Environmental considerations also drive interest in this chemical. Studies on its biodegradation pathways and ecotoxicological profile respond to the increasing focus on benign-by-design chemicals. Regulatory-compliant documentation for REACH registration and handling guidelines are among the top search queries associated with CAS No. 1340309-17-2, underscoring its alignment with global chemical safety standards.

Innovative applications in material science, such as its use in organic semiconductors or ligand design for catalysis, further expand its commercial potential. The compound's crystallographic data and conformational analysis provide valuable insights for computational chemists exploring structure-activity relationships. This multifaceted utility positions 4-bromo-2-(2-methanesulfonylethyl)sulfanylbenzaldehyde as a compound of enduring scientific and industrial significance.